7-methoxy-8-(morpholine-4-carbonyl)-2,3-dihydroindolizin-5(1H)-one

• IUPAC Name: 7-methoxy-8-(morpholine-4-carbonyl)-2,3-dihydro-1H-indolizin-5-one
• InChI: InChI=1S/C14H18N2O4/c1-19-11-9-12(17)16-4-2-3-10(16)13(11)14(18)15-5-7-20-8-6-15/h9H,2-8H2,1H3
• InChI Key: LOPRBIMAYDPHAP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=O)N2CCCC2=C1C(=O)N3CCOCC3
• Molecular Formula: C14H18N2O4
• Molecular Weight: 278.30 g/mol

Description

7-methoxy-8-(morpholine-4-carbonyl)-2,3-dihydroindolizin-5(1H)-one, also known as MMPI, is a chemical compound that has been extensively studied for its potential therapeutic applications. MMPI is a small molecule inhibitor of metalloproteinases, which are enzymes that play a crucial role in the degradation of extracellular matrix proteins.

Scientific Research Applications

Chemical Synthesis and Reactions

• Methoxycarbonylcarbene Reactions : Methoxycarbonylcarbene, generated by catalytic thermal decomposition of methyl diazoacetate, reacts with oxazolidines, resulting in substituted esters of morpholine-3-carboxylic acid (Molchanov et al., 2001).

Antitumor Activity

• Synthesis and Antitumor Activity : Methoxy-indolo[2,1‐a]isoquinolines and their dihydroderivatives have been synthesized, showing cytostatic activity in vitro with leukemia and mammary tumor cells (Ambros et al., 1988).

Vasorelaxant Agents

• Vasorelaxant Properties : Benzofuran-morpholinomethyl-pyrazoline hybrids show significant vasodilatation properties in isolated thoracic aortic rings of rats, with some compounds exhibiting superior activity to prazocin (Hassan et al., 2014).

Crystal Structure Analysis

• Crystal Structure of Derivatives : Studies on compounds like N‐(4‐Methoxy­benzo­yl)‐N′‐[2‐(morpholinium-1‐yl)ethyl]thioureathiocyanate provide insights into their crystal structures and intermolecular interactions (Yusof & Yamin, 2005).

Synthesis and Biological Evaluation

• Activity Against Enzymes and Platelet Aggregation : Derivatives synthesized for activity against PI3K isoforms, DNA-PK, PDE3, and platelet aggregation show varying degrees of efficacy (Saifuzzaman et al., 2017).

Molluscicidal Agent

• Molluscicidal Effects : 4-Chloro-2-(morpholine-4-carbonyl)phenyl-4'-methoxybenzoate demonstrates effective molluscicidal properties (Duan et al., 2014).

Photocleavage Studies

• Photolabile Precursors : Research on 1-acyl-7-nitroindolines, which can be used as photolabile precursors for carboxylic acids, explores the efficiency of electron-donating substituents on photolysis (Papageorgiou & Corrie, 2000).

QSAR Models for Toxicity Prediction

• Ecotoxicological Characterization : QSAR models have been used to predict the ecotoxicological effects of compounds like benzoxazinones and their transformation products (Lo Piparo et al., 2006).